5-Methoxy-3-methylbenzofuran
Overview
Description
“5-Methoxy-3-methylbenzofuran” is a benzofuran derivative. Benzofuran compounds are a class of compounds that are ubiquitous in nature . They have been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a topic of interest in recent years. For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C11H10O4 . Its molecular weight is 206.2 .
Chemical Reactions Analysis
Benzofuran compounds are involved in a complex web of hundreds to thousands of reactions . Reactions characterized by higher rate constants and notable effects on the chemical composition and energy dynamics of the plasma are considered critical .
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis and Optical Properties
5-Methoxy-3-methylbenzofuran derivatives have been synthesized and their structures determined using techniques like IR, NMR, and X-ray diffraction. These compounds exhibit varied UV-vis absorption and fluorescence spectral characteristics, depending on the substituents in their structure, making them relevant in studies of optical properties (Jiang, Liu, Lv, & Zhao, 2012).
Chemical Composition of Plant Extracts
Research on Vietnamese plant Aegiceras floridum led to the isolation of compounds including 5-(3-hydroxypropyl)-7-methoxy-3-(methylbenzofuran-2-yl)-3-methoxyphenol. Such studies are crucial for understanding the chemical composition of plants and their potential medicinal applications (Luu, Nguyen, Nguyen, Nguyen, Nguyen, & Duong, 2020).
Synthesis and Potential Therapeutic Applications
Derivatives of this compound have been synthesized, and their potential therapeutic applications, such as antihypertensive activities, have been investigated. These studies contribute to the development of new drugs with specific health benefits (Turan-Zitouni, Demirayak, Erol, & Ozdemir, 1994; 1996).
Antimicrobial and Antioxidant Activities
Novel compounds bearing the benzofuran moiety have been synthesized and evaluated for their antimicrobial and antioxidant activities. Such research is vital in discovering new agents against various pathogens and oxidative stress-related conditions (Abdel‐Aziz, Mekawey, & Dawood, 2009; Abdel-Motaal, Kandeel, Abou-Elzahab, & Elghareeb, 2017).
Cytotoxic Activities
Compounds derived from this compound have been assessed for cytotoxic activities against various cancer cell lines. This research is crucial in the ongoing search for effective cancer treatments (Lan, Liu, Liang, Xu, Le, Xu, Lam, Yang, Li, & Wang, 2014).
Mechanism of Action
While the specific mechanism of action for “5-Methoxy-3-methylbenzofuran” is not mentioned in the search results, benzofuran compounds have been found to have a wide array of biological activities . This suggests that they may interact with various biological targets, leading to their observed effects.
Safety and Hazards
Future Directions
Benzofuran and its derivatives have attracted much attention owing to their biological activities and potential applications as drugs . This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets . Therefore, it is expected that future research will continue to explore the potential of benzofuran derivatives, including “5-Methoxy-3-methylbenzofuran”, in various therapeutic applications.
Properties
IUPAC Name |
5-methoxy-3-methyl-1-benzofuran | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-7-6-12-10-4-3-8(11-2)5-9(7)10/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRSNEXVRVTXGIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=COC2=C1C=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30523010 | |
Record name | 5-Methoxy-3-methyl-1-benzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30523010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7182-30-1 | |
Record name | 5-Methoxy-3-methylbenzofuran | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7182-30-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methoxy-3-methyl-1-benzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30523010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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